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Compound of Interest

Compound Name: 3-Bromo-N-methylbenzylamine

Cat. No.: B151466 Get Quote

Technical Support Center: 3-Bromo-N-
methylbenzylamine
This guide provides essential safety information, handling protocols, and storage requirements

for 3-Bromo-N-methylbenzylamine (CAS: 67344-77-8) to ensure its safe use in research and

development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Bromo-N-methylbenzylamine?

A1: 3-Bromo-N-methylbenzylamine is classified as harmful if swallowed (Acute Toxicity 4,

Oral).[1] It can also cause severe skin burns and eye damage. Some related compounds may

cause allergic skin reactions or respiratory difficulties if inhaled. Always consult the specific

Safety Data Sheet (SDS) for the lot you are using.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

formation, use a respirator with a suitable filter (e.g., type ABEK (EN14387) respirator filter).

[1]

Q3: How should I properly store 3-Bromo-N-methylbenzylamine?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2]

It should be stored in an area designated for corrosive and combustible liquids (Storage Class

10).[1] Keep it away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and carbon dioxide.[2] The storage area should be locked.

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water or shower.

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses and continue rinsing. In both cases, seek immediate medical attention by calling a

poison center or doctor.

Q5: How should I handle a spill of 3-Bromo-N-methylbenzylamine?

A5: In the event of a spill, first ensure the area is well-ventilated and remove all sources of

ignition.[2][3] Wearing appropriate PPE, absorb the spill with an inert material such as

vermiculite, sand, or earth.[3] Collect the absorbed material into a suitable, closed container for

disposal.[2][3] Prevent the spill from entering drains.

Q6: What is the proper procedure for disposing of 3-Bromo-N-methylbenzylamine waste?

A6: Dispose of the compound and its container at an approved waste disposal plant. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of it in the

sewer system.
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Troubleshooting Guide
Issue Possible Cause Solution

Material has changed color

(e.g., from colorless to yellow)

Exposure to air or light over

time, or potential

contamination.

While a slight color change

may not affect all experiments,

it indicates potential

degradation. It is

recommended to use a fresh,

unopened container for

sensitive applications. Ensure

the container is tightly sealed

and stored under an inert

atmosphere if possible.

Precipitate forms in the liquid

The compound may have

partially solidified due to cool

storage temperatures or has

degraded.

Gently warm the container in a

water bath to see if the solid

redissolves. If it does not, or if

the experiment is sensitive to

impurities, it is best to use a

new batch.

Inconsistent experimental

results

Impurities in the compound or

improper handling leading to

contamination.

Verify the purity of the

compound from the Certificate

of Analysis. Ensure all

glassware is clean and dry

before use. Use fresh solvents

and reagents.

Quantitative Data Summary
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Property Value Reference

CAS Number 67344-77-8 [1][4]

Molecular Formula C₈H₁₀BrN [1][4]

Molecular Weight 200.08 g/mol [1][4]

Boiling Point 231-232 °C [1]

Density 1.461 g/mL at 25 °C [1]

Flash Point > 110 °C (> 230 °F) [1]

Refractive Index n20/D 1.5650 [1]

Storage Class 10 (Combustible liquids) [1]

Experimental Protocols
General Protocol for Handling 3-Bromo-N-methylbenzylamine

Preparation: Before starting, ensure you have read and understood the Safety Data Sheet

(SDS). Work in a well-ventilated chemical fume hood.[5] Prepare all necessary equipment

and reagents.

Personal Protective Equipment (PPE): Don the required PPE, including safety goggles, a

face shield, chemical-resistant gloves, and a lab coat.

Dispensing: Ground and bond containers when transferring the material to prevent static

discharge.[3] Carefully measure and dispense the required amount of the liquid, avoiding

splashes and aerosol generation.[5]

Reaction: If using in a reaction, add it to the reaction vessel slowly. Keep the reaction vessel

in the fume hood.

Post-Handling: After use, tightly close the container.[3]

Decontamination: Clean any contaminated surfaces and equipment. Wash hands thoroughly

after handling.
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Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, according to institutional and governmental regulations.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Don PPE

3. Handling & Dispensing

4. Post-Handling & Cleanup

Read SDS

Prepare Fume Hood

Gather Materials

Safety Goggles

Resistant Gloves

Lab Coat

Dispense in Hood

Add to Reaction

Tightly Close Container

Clean Workspace

Dispose of Waste

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-N-methylbenzylamine.
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Caption: Emergency response procedure for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151466#safe-handling-and-storage-of-3-bromo-n-
methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b151466#safe-handling-and-storage-of-3-bromo-n-methylbenzylamine
https://www.benchchem.com/product/b151466#safe-handling-and-storage-of-3-bromo-n-methylbenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

